Cas no 21009-58-5 (Thiomorpholine-3-thione)

• Product Name: Thiomorpholine-3-thione
• CAS No: 21009-58-5
• MF: C₄H₇NS₂
• MW: 133.23507809639
• CID: 2841037
• PubChem ID: 12665971
• Update Time: 2025-11-01

Thiomorpholine-3-thione Chemical and Physical Properties

Names and Identifiers

• WAA00958
• SCHEMBL89231
• EN300-7444330
• Thiomorpholine-3-thione
• DTXCID10456993
• thiomorpholin-3-thione
• DTXSID10506184
• AKOS006348105
• 3-Thiomorpholinethione
• 842-803-6
• 21009-58-5

• Inchi： 1S/C4H7NS2/c6-4-3-7-2-1-5-4/h1-3H2,(H,5,6)
• InChI Key： CAQSLXADSMAWHL-UHFFFAOYSA-N
• SMILES： S1CC(NCC1)=S

Computed Properties

• Exact Mass: 133.00199157g/mol
• Monoisotopic Mass: 133.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiazinanethiones

Additional information on Thiomorpholine-3-thione

Research Brief on Thiomorpholine-3-thione (CAS: 21009-58-5): Recent Advances and Applications in Chemical Biology and Medicine

Thiomorpholine-3-thione (CAS: 21009-58-5) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on its synthesis, biological activities, and potential therapeutic uses, drawing from peer-reviewed literature and industry reports published within the last three years.

Recent studies have highlighted the unique physicochemical properties of Thiomorpholine-3-thione, particularly its ability to act as a potent chelator of transition metals and its role in modulating redox homeostasis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing novel inhibitors targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases.

In the context of drug discovery, Thiomorpholine-3-thione has been explored as a building block for the synthesis of bioactive molecules. For instance, researchers at the University of Cambridge reported the successful incorporation of this moiety into a series of small-molecule inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study, published in Nature Communications, emphasized the compound's ability to form stable covalent adducts with catalytic cysteine residues, thereby inhibiting viral replication.

Beyond its therapeutic applications, Thiomorpholine-3-thione has also been investigated for its role in chemical biology tools. A 2022 paper in Angewandte Chemie detailed its use as a versatile probe for studying protein-protein interactions, leveraging its thione group for site-specific labeling. This approach has opened new avenues for understanding complex biological networks and identifying novel drug targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Thiomorpholine-3-thione-derived compounds. Recent work published in Bioorganic & Medicinal Chemistry Letters has focused on structural modifications to enhance bioavailability and reduce off-target effects, with promising results in preclinical models. These efforts underscore the compound's potential as a cornerstone in next-generation therapeutics.

In conclusion, Thiomorpholine-3-thione (CAS: 21009-58-5) represents a multifaceted tool in chemical biology and drug discovery. Its unique chemical properties and broad applicability position it as a valuable asset for researchers aiming to address unmet medical needs. Future studies should prioritize translational research to bridge the gap between bench discoveries and clinical applications.